Cas no 67696-26-8 ( )

• Product Name: &nbsp
• CAS No: 67696-26-8
• MF: C₉H₆F₆NaO
• MW: 267.123534679413
• CID: 966688
• PubChem ID: 54601737
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC266250
• NSC-266250
• Benzenemethanol, .alpha.,.alpha.-bis(trifluoromethyl)-, sodium salt (1:1)
• Sodium 1,1,1,3,3,3-hexafluoro-2-phenylpropan-2-ol
• 67696-26-8
• DTXSID40713203
•  

• Inchi： 1S/C9H6F6O.Na/c10-8(11,12)7(16,9(13,14)15)6-4-2-1-3-5-6;/h1-5,16H;/q;+1
• InChI Key： DRBANYVSZRZCDK-UHFFFAOYSA-N
• SMILES： [Na+].FC(C(C(F)(F)F)(C1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 267.02205307g/mol
• Monoisotopic Mass: 267.02205307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų